Cas no 58168-81-3 (4-Ethoxy-3-methoxycinnamic acid)

4-Ethoxy-3-methoxycinnamic acid is a cinnamic acid derivative characterized by its ethoxy and methoxy functional groups at the 4- and 3-positions, respectively. This compound is widely utilized in organic synthesis and pharmaceutical research due to its role as a versatile intermediate. Its structural features enable applications in the development of fine chemicals, UV-absorbing agents, and bioactive molecules. The presence of both electron-donating substituents enhances its reactivity in coupling reactions and polymerization processes. With a well-defined crystalline structure, it offers high purity and stability under standard conditions, making it suitable for precise experimental work. Its solubility in common organic solvents further facilitates laboratory handling and formulation.

4-Ethoxy-3-methoxycinnamic acid structure

58168-81-3 structure

Product Name:4-Ethoxy-3-methoxycinnamic acid

CAS No:58168-81-3

MF:C₁₂H₁₄O₄

MW:222.237164020538

MDL:MFCD00016849

CID:820764

PubChem ID:719769

Update Time:2025-06-07

4-Ethoxy-3-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxy-3-methoxycinnamic acid
- (2E)-3-(4-ETHOXY-3-METHOXYPHENYL)ACRYLIC ACID
- (E)-3-(4-ethoxy-3-methoxyphenyl)acrylic acid
- (E)-3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid
- 3-(4-ethoxy-3-methoxyphenyl)acrylic acid
- MDL： MFCD00016849
- Inchi： 1S/C12H14O4/c1-3-16-10-6-4-9(5-7-12(13)14)8-11(10)15-2/h4-8H,3H2,1-2H3,(H,13,14)/b7-5+
- InChI Key： LJMXXNVTJTYKRH-FNORWQNLSA-N
- SMILES： O(CC)C1C=CC(/C=C/C(=O)O)=CC=1OC

Computed Properties

Exact Mass: 222.08900

Experimental Properties

PSA: 55.76000
LogP: 2.19170

4-Ethoxy-3-methoxycinnamic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E937965-250mg	4-Ethoxy-3-methoxycinnamic Acid	58168-81-3		250mg	$ 50.00	2022-06-05
TRC	E937965-500mg	4-Ethoxy-3-methoxycinnamic Acid	58168-81-3		500mg	$ 65.00	2022-06-05
TRC	E937965-2.5g	4-Ethoxy-3-methoxycinnamic Acid	58168-81-3		2.5g	$ 210.00	2022-06-05
Enamine	EN300-08913-0.1g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	0.1g	$238.0	2025-03-21
Enamine	EN300-08913-0.25g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	0.25g	$249.0	2025-03-21
Enamine	EN300-08913-0.5g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	0.5g	$260.0	2025-03-21
Enamine	EN300-08913-1.0g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	1.0g	$271.0	2025-03-21
Enamine	EN300-08913-2.5g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	2.5g	$529.0	2025-03-21
Enamine	EN300-08913-5.0g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	5.0g	$783.0	2025-03-21
Enamine	EN300-08913-10.0g	3-(4-ethoxy-3-methoxyphenyl)prop-2-enoic acid	58168-81-3	95.0%	10.0g	$1163.0	2025-03-21